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Compound of Interest

Compound Name: 3-Ethyl-4-methylhexane

Cat. No.: B15343676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 3-Ethyl-4-methylhexane as a potential standard

reference material for gas chromatography (GC) and other analytical applications. Its

performance characteristics are compared against a certified n-alkane standard, n-Nonane, to

provide a framework for its suitability and application in research and quality control

environments.

Introduction
Standard reference materials are critical for ensuring the accuracy, reliability, and comparability

of analytical measurements. While a wide array of certified n-alkane standards are

commercially available, branched alkanes like 3-Ethyl-4-methylhexane are also prevalent in

various matrices, including petroleum products and biological samples. Establishing well-

characterized in-house or secondary reference materials for these compounds is essential for

accurate identification and quantification. This guide outlines the key properties of 3-Ethyl-4-
methylhexane and compares them to a certified n-Nonane standard, providing a basis for its

use as a reference material.
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The following table summarizes the key physical, chemical, and chromatographic properties of

3-Ethyl-4-methylhexane and a representative certified n-Nonane reference material.

Property 3-Ethyl-4-methylhexane
n-Nonane (Certified
Reference Material)

Chemical Formula C₉H₂₀ C₉H₂₀

Molecular Weight 128.26 g/mol 128.26 g/mol

CAS Number 3074-77-9 111-84-2

Boiling Point 140.1 °C at 760 mmHg[1] 151 °C[1]

Density 0.721 g/cm³[1] 0.718 g/mL[1]

Kovats Retention Index (non-

polar column)
~856 900

Experimental Protocols: Certification of a
Hydrocarbon Reference Material
The certification of a new standard reference material, such as 3-Ethyl-4-methylhexane, is a

rigorous process governed by international standards like ISO 17034. This ensures the

material's identity, purity, homogeneity, and stability are well-characterized and documented,

with a stated uncertainty. Below is a general workflow outlining the key experimental protocols

involved.

1. Material Identification and Purity Analysis

Objective: To confirm the identity of the compound and determine its purity.

Methodology:

Gas Chromatography-Mass Spectrometry (GC-MS): To confirm the molecular weight and

fragmentation pattern, verifying the compound's structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical

structure and identify any organic impurities.
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Fourier-Transform Infrared (FTIR) Spectroscopy: To identify functional groups and confirm

the compound's identity.

Purity Determination by Gas Chromatography with Flame Ionization Detection (GC-FID): A

high-resolution capillary column is used to separate the main component from any

impurities. The purity is typically determined by the area percent method, assuming a

response factor of unity for all hydrocarbon impurities.

2. Homogeneity Study

Objective: To ensure that the property value (e.g., purity) is uniform across different units

(bottles) of the reference material.

Methodology:

A statistically relevant number of units are randomly selected from the batch.

Multiple subsamples are taken from each selected unit.

The purity of each subsample is determined using a precise analytical method (e.g., GC-

FID).

The data is statistically analyzed (e.g., using ANOVA) to assess between-unit and within-

unit homogeneity.

3. Stability Study

Objective: To determine the shelf-life of the reference material under specified storage

conditions.

Methodology:

Samples are stored at different temperatures (e.g., -20°C, 4°C, 25°C, 40°C) for various

durations.

The purity of the material is tested at regular intervals.
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The data is analyzed to assess any degradation over time and to establish a

recommended storage temperature and expiry date.

4. Assignment of Certified Value and Uncertainty

Objective: To assign a certified value for the property of interest (e.g., purity) and its

associated uncertainty.

Methodology:

The certified value is typically the mean of the results from the purity analysis.

The uncertainty budget is calculated by combining the uncertainties from the

characterization (purity analysis), homogeneity, and stability studies, in accordance with

the Guide to the Expression of Uncertainty in Measurement (GUM).
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Caption: General workflow for the certification of a chemical reference material under ISO

17034.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15343676#certification-of-3-ethyl-4-methylhexane-
as-a-standard-reference-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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